Cas no 5371-52-8 (2-Hydroxytetrahydrofuran)

2-Hydroxytetrahydrofuran structure
2-Hydroxytetrahydrofuran structure
2-Hydroxytetrahydrofuran
5371-52-8
C4H8O2
88.10512
MFCD07369457
375030
93002

2-Hydroxytetrahydrofuran Properties

Names and Identifiers

    • Tetrahydrofuran-2-ol
    • Tetrahydrofuran-2-yl alcohol
    • oxolan-2-ol
    • Tetrahydro-2-furanol
    • Tetrahydro-2-hydroxyfuran
    • α-Hydroxytetrahydrofuran
    • 2-Hydroxytetrahydrofuran
    • 2-Furanol, tetrahydro-
    • 1-mercaptotetradecan-2-ol
    • 2-Hydroxytetradecanthiol-1
    • 2-hydroxy-tetrahydrofuran
    • 2-oxytetrahydrofuran
    • 2-Tetradecanol,1-mercapto-
    • 3S-hydroxy-tetrahydrofuran
    • AC1L3KKV
    • AC1Q77D2
    • AG-E-81130
    • AR-1C5617
    • CTK4F7024
    • EINECS 247-440-1
    • epoxy-tetrahydrofuran
    • hydroxytetrahydrofuran
    • tetrahydrofuryl alcohol
    • alpha-Hydroxytetrahydrofuran
    • .alpha.-Hydroxytetrahydrofuran
    • tetrahydrofuranol
    • DTXSID50968469
    • CS-0197674
    • 5371-52-8
    • AKOS006286535
    • 2-hydroxytetrahydrofuran, AldrichCPR
    • AS-57322
    • FT-0670163
    • A19626
    • NS00054347
    • SY016132
    • CHEBI:19662
    • AMY20193
    • Q27109240
    • MFCD07369457
    • DTXCID901021147
    • +Expand
    • MFCD07369457
    • JNODDICFTDYODH-UHFFFAOYSA-N
    • InChI=1S/C4H8O2/c5-4-2-1-3-6-4/h4-5H,1-3H2
    • C1CC(O)OC1

Computed Properties

  • 88.05244
  • 1
  • 2
  • 0
  • 88.052429494g/mol
  • 6
  • 44.8
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 0
  • 29.5Ų

Experimental Properties

  • 29.46
  • 71.5 ºC (4 Torr)
  • 75.1±12.7 ºC,
  • Soluble (230 g/l) (25 º C),
  • 1.084 g/cm3

2-Hydroxytetrahydrofuran Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0033TP-100mg
Tetrahydrofuran-2-ol
5371-52-8 ≥95%
100mg
$59.00
A2B Chem LLC
AB44125-100mg
Tetrahydrofuran-2-ol
5371-52-8 ≥95%
100mg
$55.00
Aaron
AR003421-100mg
Tetrahydrofuran-2-ol
5371-52-8
100mg
$38.00
abcr
AB451373-250 mg
2-Hydroxytetrahydrofuran, 95%; .
5371-52-8 95%
250MG
€165.70 2023-07-18
Alichem
A159003332-1g
Tetrahydrofuran-2-ol
5371-52-8 95%
1g
$346.50 2023-09-01
Ambeed
A202529-100mg
2-Hydroxytetrahydrofuran
5371-52-8 95%
100mg
$63.0 2024-07-18
Apollo Scientific
OR933378-250mg
2-Hydroxytetrahydrofuran
5371-52-8
250mg
£95.00 2023-09-02
Chemenu
CM125600-1g
tetrahydrofuran-2-ol
5371-52-8 95%
1g
$327 2021-08-05
eNovation Chemicals LLC
D691292-0.25g
2-Hydroxytetrahydrofuran
5371-52-8 >95%
0.25g
$100 2022-09-07
TRC
H957750-50mg
2-Hydroxytetrahydrofuran
5371-52-8
50mg
$119.00 2023-05-18

2-Hydroxytetrahydrofuran Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5371-52-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:5371-52-8)
TANG SI LEI
15026964105
2881489226@qq.com

2-Hydroxytetrahydrofuran Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5371-52-8)2-Hydroxytetrahydrofuran
A19626
99%
1g
175.0